![molecular formula C20H20N2O5S B2420310 7-methoxy-N-(1-(methylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzofuran-2-carboxamide CAS No. 1209764-74-8](/img/structure/B2420310.png)
7-methoxy-N-(1-(methylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzofuran-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “7-methoxy-N-(1-(methylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzofuran-2-carboxamide” is a benzofuran derivative . Benzofuran compounds are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Synthesis Analysis
The synthesis of benzofuran derivatives, including “this compound”, involves constructing benzofuran rings. This can be achieved through a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds .Molecular Structure Analysis
The molecular structure of “this compound” includes a benzofuran ring, which is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “this compound” include a free radical cyclization cascade, which is conducive to the construction of complex benzofuran ring systems .Scientific Research Applications
Synthetic Methodologies and Chemical Transformations
Reaction Mechanisms and Novel Syntheses : Research has highlighted innovative synthetic routes and reaction mechanisms involving similar compounds. For instance, the reaction of isoquinoline 2-oxides with methylsulfinylmethyl carbanion has led to the formation of compounds with potential biological activities, suggesting a revised reaction mechanism based on deuterated dimethyl sulfoxide-d6 studies (Takeuchi et al., 1992). Moreover, novel syntheses of tetrahydroquinolines via Pummerer-Type reactions indicate efficient methods for generating such structures, potentially applicable to the synthesis of the compound (Toda et al., 1999).
Potential Biological Activities
Antibacterial and Antitumor Properties : A study synthesized novel compounds from visnagenone and khellinone, indicating their potential as COX inhibitors with significant analgesic and anti-inflammatory activities. Such findings hint at the broader pharmacological potential of similar benzofuran derivatives in treating inflammation and pain (Abu‐Hashem et al., 2020).
Histone Deacetylase Inhibition : Compounds structurally related to the target molecule have shown potent histone deacetylase (HDAC) inhibitory activity, suggesting their utility in cancer therapy, particularly against prostate cancer cells. This illustrates the compound's potential in epigenetic modulation for therapeutic purposes (Liu et al., 2015).
Chemical Properties and Reactions
Chemical Reactions and Structural Analysis : Studies have explored the reactions of similar sulfonyl compounds under various conditions, revealing insights into their chemical properties and the effects of different substituents on their reactivity and stability. Such research could inform the manipulation and application of the compound for specific scientific purposes (Ukrainets et al., 2014).
Future Directions
Benzofuran compounds, including “7-methoxy-N-(1-(methylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzofuran-2-carboxamide”, have attracted the attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications . Further synthesis and evaluation of these compounds are necessary to confirm their potential as lead compounds exhibiting potent anti-excitotoxic, ROS scavenging, and antioxidant activities .
Properties
IUPAC Name |
7-methoxy-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O5S/c1-26-17-7-3-5-14-11-18(27-19(14)17)20(23)21-15-9-8-13-6-4-10-22(16(13)12-15)28(2,24)25/h3,5,7-9,11-12H,4,6,10H2,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWHJKJAIOQSSKA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1OC(=C2)C(=O)NC3=CC4=C(CCCN4S(=O)(=O)C)C=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.